Cas no 2757891-06-6 (2-Fluoro-6-nitrophenyl 4-methylbenzene-1-sulfonate)

• Product name: 2-Fluoro-6-nitrophenyl 4-methylbenzene-1-sulfonate
• CAS No: 2757891-06-6
• MF: C₁₃H₁₀FNO₅S
• MW: 311.28560590744
• CID: 6270908
• PubChem ID: 165761222

2-Fluoro-6-nitrophenyl 4-methylbenzene-1-sulfonate Chemical and Physical Properties

Names and Identifiers

• 2-fluoro-6-nitrophenyl 4-methylbenzene-1-sulfonate
• EN300-37153189
• 2757891-06-6
• 2-Fluoro-6-nitrophenyl 4-methylbenzene-1-sulfonate

• Inchi： 1S/C13H10FNO5S/c1-9-5-7-10(8-6-9)21(18,19)20-13-11(14)3-2-4-12(13)15(16)17/h2-8H,1H3
• InChI Key： RSNHBVGAIVHWDR-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(=O)(=O)OC1C(=CC=CC=1[N+](=O)[O-])F

Computed Properties

• Exact Mass: 311.02637176g/mol
• Monoisotopic Mass: 311.02637176g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 464
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 97.6Ų
• XLogP3: 3.3